(E)-N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C18H19N3OS2/c1-13-18(15-7-11-23-12-15)14(2)21(20-13)9-8-19-17(22)6-5-16-4-3-10-24-16/h3-7,10-12H,8-9H2,1-2H3,(H,19,22)/b6-5+
• InChI Key: YFPRAEFHBJDXSY-AATRIKPKSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C=CC2=CC=CS2)C)C3=CSC=C3
• Isomeric SMILES: CC1=C(C(=NN1CCNC(=O)/C=C/C2=CC=CS2)C)C3=CSC=C3
• Molecular Formula: C18H19N3OS2
• Molecular Weight: 357.5 g/mol

Description

(E)-N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C18H19N3OS2 and its molecular weight is 357.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Asymmetric Cycloaddition: Acrylamides derived from 3,5-dimethyl-1H-pyrazole have been employed in asymmetric [3+2] cycloaddition with allenoates, indicating their utility in regiospecific annulation reactions to produce cyclopentenes with moderate enantioselectivity (Han et al., 2011).
• Regioselective Synthesis: Studies on the regioselective synthesis of functionalized bis-pyrazolyl ketones demonstrate the versatility of pyrazole derivatives in forming complex organic structures (Hassaneen & Shawali, 2013).
• Copolymerization Parameters: Research on N-antipyryl acrylamide with different alkyl acrylates and styrene monomer explores the copolymerization parameters, highlighting the potential for creating polymers with specific properties (El-hamouly et al., 1994).

Potential Biological Activities

• Antitumor Agents: Novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives have been synthesized and evaluated for their antitumor activities, suggesting that pyrazole-based compounds could serve as potential therapeutic agents (Nassar et al., 2015).
• Antimicrobial and Antioxidant Activities: Microwave-assisted synthesis of pyrazolopyridines has revealed their significant antioxidant, antitumor, and antimicrobial activities, demonstrating the bioactive potential of such compounds (El‐Borai et al., 2013).